4-[allyl(methylsulfonyl)amino]-N-(2,3-dichlorophenyl)benzamide

• IUPAC Name: N-(2,3-dichlorophenyl)-4-[methylsulfonyl(prop-2-enyl)amino]benzamide
• InChI: InChI=1S/C17H16Cl2N2O3S/c1-3-11-21(25(2,23)24)13-9-7-12(8-10-13)17(22)20-15-6-4-5-14(18)16(15)19/h3-10H,1,11H2,2H3,(H,20,22)
• InChI Key: IMCNQOOIKHPWBS-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N(CC=C)C1=CC=C(C=C1)C(=O)NC2=C(C(=CC=C2)Cl)Cl
• Molecular Formula: C17H16Cl2N2O3S
• Molecular Weight: 399.3 g/mol

Description

4-[allyl(methylsulfonyl)amino]-N-(2,3-dichlorophenyl)benzamide, also known as ADDB, is a chemical compound that has gained attention in the scientific community due to its potential applications in drug discovery and development. ADDB belongs to the class of benzamides and has been shown to exhibit significant biological activity.

Mechanism of Action

The mechanism of action of 4-[allyl(methylsulfonyl)amino]-N-(2,3-dichlorophenyl)benzamide is not fully understood. However, it has been suggested that it may act by inhibiting the activity of cyclooxygenase (COX) enzymes, which are involved in the production of inflammatory mediators. This compound has also been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and repair.
Biochemical and Physiological Effects
This compound has been shown to have significant biochemical and physiological effects. It has been found to reduce the production of inflammatory cytokines, such as TNF-α and IL-1β, in animal models of inflammation. Additionally, this compound has been shown to reduce the levels of prostaglandins, which are involved in the inflammatory response. This compound has also been found to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-[allyl(methylsulfonyl)amino]-N-(2,3-dichlorophenyl)benzamide in lab experiments is its broad range of biological activity. It has been shown to exhibit anti-inflammatory, analgesic, antipyretic, antibacterial, antifungal, and anticancer effects. Additionally, this compound is relatively easy to synthesize and has good stability. However, one limitation of using this compound in lab experiments is its low solubility in water, which can make it difficult to work with.

Future Directions

There are several future directions for research on 4-[allyl(methylsulfonyl)amino]-N-(2,3-dichlorophenyl)benzamide. One area of interest is its potential as a therapeutic agent for the treatment of inflammation, pain, and cancer. Additionally, further studies are needed to elucidate the mechanism of action of this compound and to identify its molecular targets. Finally, research is needed to optimize the synthesis of this compound and to develop more efficient methods of delivery.

Scientific Research Applications

4-[allyl(methylsulfonyl)amino]-N-(2,3-dichlorophenyl)benzamide has been extensively studied for its potential as a therapeutic agent. It has been shown to exhibit anti-inflammatory, analgesic, and antipyretic effects in animal models. Additionally, this compound has been found to inhibit the growth of cancer cells in vitro and in vivo. It has also been shown to have antibacterial and antifungal properties.